Cas no 2138117-40-3 (3-(4,4-dimethylpentan-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(4,4-dimethylpentan-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
• CAS No: 2138117-40-3
• MF: C₁₁H₂₀FN₃
• MW: 213.29500579834
• CID: 6409846
• PubChem ID: 165847475
• Update Time: 2025-05-27

3-(4,4-dimethylpentan-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-dimethylpentan-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
• 2138117-40-3
• EN300-1150082

• Inchi： 1S/C11H20FN3/c1-7(6-11(2,3)4)9-8(12)10(13)15(5)14-9/h7H,6,13H2,1-5H3
• InChI Key： OMEOLBNBVPALBF-UHFFFAOYSA-N
• SMILES： FC1=C(N)N(C)N=C1C(C)CC(C)(C)C

Computed Properties

• Exact Mass: 213.16412581g/mol
• Monoisotopic Mass: 213.16412581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(4,4-dimethylpentan-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-(4,4-dimethylpentan-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138117-40-3)

The compound 3-(4,4-dimethylpentan-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138117-40-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key features, including a 4,4-dimethylpentan-2-yl group, a fluoro substituent, and a 1-methyl-1H-pyrazol-5-amine core. This combination of functional groups makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds.

In recent years, the demand for fluorinated pyrazole derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly focusing on compounds like 3-(4,4-dimethylpentan-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine to explore their potential applications in drug discovery. The presence of the fluoro group is particularly noteworthy, as it often improves binding affinity and selectivity in target interactions, a hot topic in medicinal chemistry.

The synthesis of CAS No. 2138117-40-3 involves multi-step organic reactions, including the introduction of the 4,4-dimethylpentan-2-yl side chain and the fluoro substitution. These steps require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing this compound, addressing common questions about its structural confirmation and purity standards.

From an industrial perspective, 3-(4,4-dimethylpentan-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine is gaining attention for its potential role in crop protection. The agrochemical sector is actively investigating pyrazole-based compounds for their herbicidal and insecticidal properties. This aligns with the growing global focus on sustainable agriculture and the need for environmentally friendly pesticides.

Another area of interest is the compound's potential in material science. The 1-methyl-1H-pyrazol-5-amine moiety is being studied for its ability to form coordination complexes with metals, which could lead to applications in catalysis or advanced materials. This interdisciplinary appeal makes CAS No. 2138117-40-3 a versatile candidate for further research.

For researchers and industry professionals, understanding the stability and storage conditions of 3-(4,4-dimethylpentan-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine is crucial. The compound should be stored in a cool, dry environment, protected from light and moisture, to maintain its integrity. These practical considerations are often overlooked but are essential for ensuring reproducible results in experiments.

In summary, 3-(4,4-dimethylpentan-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138117-40-3) represents a promising scaffold for multiple applications, from pharmaceuticals to agrochemicals and materials science. Its unique structural features and growing relevance in research underscore the importance of continued exploration into its properties and potential uses.